Cas no 933724-87-9 (1,5-Diazocan-2-one)

1,5-Diazocan-2-one structure
1,5-Diazocan-2-one structure
Product Name:1,5-Diazocan-2-one
CAS No:933724-87-9
Molecular Formula:C6H12N2O
Molecular Weight:128.17228
MDL:MFCD22394037
CID:844594
PubChem ID:21948310

1,5-Diazocan-2-one Properties

Names and Identifiers

    • 1,5-Diazocan-2-one
    • 1,5-Diazocin-2(1H)-one, hexahydro-
    • 933724-87-9
    • EN300-1072875
    • Hexahydro-1,5-diazocin-2(1H)-one
    • DTXSID10620596
    • SCHEMBL421691
    • CS-0348913
    • MDL: MFCD22394037
    • InChIKey: XNZPEHYZTCDIGW-UHFFFAOYSA-N
    • Inchi: InChI=1S/C6H12N2O/c9-6-2-5-7-3-1-4-8-6/h7H,1-5H2,(H,8,9)
    • SMILES: O=C1CCNCCCN1

Computed Properties

  • Exact Mass: 128.094963011g/mol
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 0
  • Monoisotopic Mass: 128.094963011g/mol
  • Heavy Atom Count: 9
  • Complexity: 103
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: -0.8
  • Topological Polar Surface Area: 41.1Ų

1,5-Diazocan-2-one Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
Chemenu
CM194893-1g
1,5-diazocan-2-one
933724-87-9 95%
1g
$482
Crysdot LLC
CD11010277-1g
1,5-Diazocan-2-one
933724-87-9 95+%
1g
$510 2024-07-19
Enamine
EN300-1072875-0.05g
1,5-diazocan-2-one
933724-87-9 95%
0.05g
$959.0 2023-10-28
eNovation Chemicals LLC
D249104-1g
1,5-Diazocan-2-one
933724-87-9 95%
1g
$1685 2021-10-20

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